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Compound of Interest

Compound Name: N-methylquinolin-3-amine

CAS No.: 343330-71-2

Cat. No.: B2821527

Get Quote

Executive Summary & Core Directive
N-methylquinolin-3-amine (CAS: Derivative of 580-17-6) is a secondary aromatic amine built

upon a quinoline scaffold.[1] In drug discovery, it is frequently used as a pharmacophore

building block.

The Critical Safety Insight: While many researchers treat this merely as a generic organic base,

the quinoline backbone confers potential mutagenic and carcinogenic properties (similar to

parent quinoline, RCRA U056). Furthermore, as a secondary amine, it poses a latent "silent

hazard": Nitrosamine formation. If this waste stream accidentally contacts nitrosating agents

(e.g., Sodium Nitrite, Nitric Acid), it can generate N-nitrosamines, which are potent carcinogens.

[1]

Disposal Directive:

Do NOT flush down the drain.[2]

Do NOT mix with oxidizers or acids in the primary waste stream.
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Mandatory: Incineration via a licensed hazardous waste contractor.

Hazard Profile & Technical Justification
To manage waste effectively, you must understand the chemical behavior driving the safety

protocols.

Property Value / Characteristic Operational Implication

Chemical Class Secondary Aromatic Amine
Basic pH; incompatible with

strong acids (exothermic).[1]

Toxicology
Suspected

Mutagen/Carcinogen

Zero-exposure protocol. All

waste containers must be

surface-decontaminated

before leaving the hood.[1]

Reactivity Nitrosatable Precursor

CRITICAL: Never mix with

Nitric Acid or Nitrites.[1] Forms

N-nitroso-N-methylquinolin-3-

amine (likely carcinogen).[1]

Solubility
Low (Water); High (DMSO,

DCM, MeOH)

Aqueous disposal is

ineffective.[1] Must use organic

solvent waste streams.

Flash Point >110°C (Predicted)

Combustible.[1] Classified as

"Non-Halogenated Organic"

unless dissolved in

halogenated solvents.

Waste Segregation Protocol
Effective disposal starts at the bench, not the loading dock. You must segregate this compound

into the correct stream to prevent cross-reactivity.

Stream A: Liquid Waste (Mother Liquors/Reaction
Mixtures)
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Solvent Context: If the amine is dissolved in Methanol, Ethanol, or DMSO.

Destination:Non-Halogenated Organic Waste.

Labeling: Must explicitly list "N-methylquinolin-3-amine" and "Toxic/Irritant."[1]

Exception: If dissolved in Dichloromethane (DCM) or Chloroform, it moves to Halogenated

Waste.

Stream B: Solid Waste (Contaminated Debris)
Items: Vials, weigh boats, pipette tips, gloves.

Destination:Hazardous Solid Waste (Incineration Only).

Prohibited: Do not place in "Glass Trash" or "Biohazard" bins. The chemical residue persists

and can leach.[3]

Disposal Decision Logic (Visualization)
The following diagram outlines the decision-making process for disposing of N-
methylquinolin-3-amine, ensuring compliance with RCRA standards.
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Waste Generation:
N-methylquinolin-3-amine
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Figure 1: Decision workflow for the segregation and disposal of N-methylquinolin-3-amine
waste streams.

Step-by-Step Operational Procedures
Protocol A: Disposing of Reaction Mixtures (Liquid)

pH Check: Ensure the waste mixture is not acidic (pH < 4). If acidic, the amine will protonate,

increasing water solubility but potentially reacting exothermically. Best practice: Keep pH
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neutral to basic (pH 8-10).[1]

Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass carboys. Avoid

metal containers (corrosion risk if trace halides are present).

Transfer: Use a funnel in a fume hood. Do not fill beyond 90% capacity (allow for thermal

expansion).

Labeling:

Primary Constituent: [Solvent Name]

Trace Constituent: N-methylquinolin-3-amine (<5%)[1]

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Flammable (if solvent dictates).

Protocol B: Empty Container Management (RCRA
Empty)
Under EPA regulations (40 CFR 261.7), a container is "empty" only if:

All wastes have been removed using common practices (pouring/pumping).

No more than 2.5 cm (1 inch) of residue remains.

Action: Triple rinse the empty bottle with a compatible solvent (e.g., Ethanol). Dispose of the

rinsate as Hazardous Liquid Waste (Protocol A). Only then can the glass bottle be defaced

and discarded in glass trash.

Protocol C: Spill Management (Emergency)
Minor Spill (<50 mL):

Evacuate immediate area.[4][5]

Don double nitrile gloves, lab coat, and safety goggles.

Cover spill with vermiculite or chem-sorb pads.
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Scoop absorbed material into a wide-mouth jar. Label as "Hazardous Waste: Debris from

Spill."

Clean surface with soap and water; dispose of cleaning paper in the same jar.

Major Spill (>50 mL or outside hood): Evacuate lab and call EHS immediately.

Regulatory Compliance & Coding
When filling out your waste manifest, precise coding prevents regulatory fines.

US EPA (RCRA):

If the specific CAS is not listed on the P or U lists, use Characteristic Codes.

D001: If in flammable solvent (Flash point <60°C).

Toxic: While not D-listed for toxicity (like Arsenic), it falls under "General Toxic" for state

regulations due to the quinoline moiety.

European Waste Catalogue (EWC):

07 01 04:* Other organic solvents, washing liquids and mother liquors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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